(3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-[2-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C17H18F3NO2/c1-22-14-7-12(8-15(9-14)23-2)10-21-11-13-5-3-4-6-16(13)17(18,19)20/h3-9,21H,10-11H2,1-2H3
• InChI Key: XJTPRWCKMVHFDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNCC2=CC=CC=C2C(F)(F)F)OC
• Molecular Formula: C17H18F3NO2
• Molecular Weight: 325.32 g/mol

Description

(3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine, also known as DOiP or 2C-TFM, is a chemical compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has been used in scientific research to study its mechanism of action and physiological effects. The purpose of

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine involves its interaction with the serotonin 2A receptor, which is located in the brain. This receptor is responsible for regulating mood, cognition, and perception. (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine acts as an agonist of this receptor, which leads to the activation of downstream signaling pathways that result in the hallucinogenic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine are primarily mediated by its interaction with the serotonin 2A receptor. The activation of this receptor leads to changes in neuronal activity, which can result in altered perception, mood, and cognition. (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine has been shown to produce visual hallucinations, altered time perception, and changes in thought processes.

Advantages and Limitations for Lab Experiments

(3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine has several advantages for use in lab experiments. It is a potent and selective agonist of the serotonin 2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine is its potential for abuse and its status as a controlled substance. This can make it difficult to obtain and use in lab experiments.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine. One area of interest is the development of novel drugs that target the serotonin 2A receptor for the treatment of psychiatric disorders. Another area of interest is the use of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine in combination with other drugs to study their interactions and potential therapeutic effects. Additionally, further research is needed to understand the long-term effects of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine on the brain and behavior.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine involves the reaction of 3,5-dimethoxybenzaldehyde with 2-(trifluoromethyl)phenylacetonitrile in the presence of sodium borohydride and acetic acid. The resulting product is then treated with hydrochloric acid to obtain (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine. The chemical structure of (3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine is shown below:

Scientific Research Applications

(3,5-dimethoxybenzyl)[2-(trifluoromethyl)benzyl]amine has been used in scientific research to study its mechanism of action and physiological effects. It acts as a potent agonist of the serotonin 2A receptor, which is responsible for the hallucinogenic effects of the drug. It has also been shown to have affinity for other serotonin receptors, as well as dopamine and norepinephrine receptors.